Cas no 187084-47-5 (Ethyl 1-oxiranylmethylisonipecotate)

• Product Name: Ethyl 1-oxiranylmethylisonipecotate
• CAS No: 187084-47-5
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD10689375
• CID: 4709346
• Update Time: 2025-05-20

Ethyl 1-oxiranylmethylisonipecotate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-oxiranylmethylisonipecotate
• Ethyl 1-(oxiran-2-ylmethyl)piperidine-4-carboxylate
• DGFHSYNZOXSYOK-UHFFFAOYSA-N
• (rac)-1-oxiran-2-ylmethylpiperidine-4-carboxylic acid ethyl ester
• (rac)-1-oxiran-2-ylmethyl-piperidine-4-carboxylic acid ethyl ester
• Ethyl 1-oxiranylmethylisonipecotate

• MDL： MFCD10689375
• Inchi： 1S/C11H19NO3/c1-2-14-11(13)9-3-5-12(6-4-9)7-10-8-15-10/h9-10H,2-8H2,1H3
• InChI Key： DGFHSYNZOXSYOK-UHFFFAOYSA-N
• SMILES： O1CC1CN1CCC(C(=O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Topological Polar Surface Area: 42.1

Ethyl 1-oxiranylmethylisonipecotate Security Information

• Storage Condition：(BD593555)

Additional information on Ethyl 1-oxiranylmethylisonipecotate

Ethyl 1-oxiranylmethylisonipecolate: A Comprehensive Overview

Ethyl 1-oxiranylmethylisonipecolate (CAS no. 187084-47-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention for its potential applications in drug development and synthetic chemistry. The detailed exploration of its chemical characteristics, biological activities, and emerging research applications provides a comprehensive understanding of its relevance in modern scientific endeavors.

The molecular structure of Ethyl 1-oxiranylmethylisonipecolate consists of an isonicotinate moiety linked to an ethyl ester group, with a vinyl ether side chain featuring an oxirane ring. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The oxirane ring, also known as an epoxide, is particularly notable for its ability to undergo nucleophilic ring-opening reactions, which are widely utilized in the synthesis of complex molecules.

In recent years, Ethyl 1-oxiranylmethylisonipecolate has been explored for its role in the development of novel therapeutic agents. Its structural features suggest potential applications in the synthesis of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The isonicotinate group, a common pharmacophore in medicinal chemistry, is known for its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of Ethyl 1-oxiranylmethylisonipecolate is its versatility in synthetic transformations. The presence of the oxirane ring allows for facile functionalization through various chemical reactions, including epoxide ring-opening polymerization and cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, which are essential for designing high-efficacy pharmaceuticals.

Recent studies have highlighted the compound's utility in the synthesis of bioactive molecules. For instance, researchers have demonstrated its use in generating derivatives with enhanced binding affinity to specific biological targets. This has been achieved through strategic modifications of the ethyl ester group and the vinyl ether side chain, leading to compounds with improved pharmacological properties.

The compound's potential extends beyond drug development into materials science. The unique reactivity of the oxirane ring makes it an attractive candidate for polymerization reactions, yielding materials with tailored properties. These polymers could find applications in biomedical devices, coatings, and other advanced materials where precise control over molecular structure is essential.

From a synthetic chemistry perspective, Ethyl 1-oxiranylmethylisonipecolate serves as a versatile building block for more complex molecules. Its ability to undergo controlled reactions allows chemists to construct intricate structures with high precision. This has opened up new avenues for innovation in both academic research and industrial applications.

The growing interest in this compound underscores its importance as a tool in modern chemical biology. As research continues to uncover new applications and functionalities, Ethyl 1-oxiranylmethylisonipecolate is poised to play a significant role in advancing scientific knowledge and technological development.